Cas no 1376269-03-2 (3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid)
3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid
- 3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid
-
- Inchi: 1S/C8H12N2O4/c1-5(13-2)8-9-6(14-10-8)3-4-7(11)12/h5H,3-4H2,1-2H3,(H,11,12)
- InChI Key: HYBUIASIUHVEPO-UHFFFAOYSA-N
- SMILES: O1C(CCC(O)=O)=NC(C(OC)C)=N1
Computed Properties
- Exact Mass: 200.07970687g/mol
- Monoisotopic Mass: 200.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 85.4Ų
3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM463313-250mg |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM463313-500mg |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM463313-1g |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95%+ | 1g |
$*** | 2023-03-30 | |
| TRC | B422453-10mg |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422453-50mg |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B422453-100mg |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-100071-0.05g |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95% | 0.05g |
$179.0 | 2023-10-28 | |
| Enamine | EN300-100071-0.1g |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95% | 0.1g |
$268.0 | 2023-10-28 | |
| Enamine | EN300-100071-0.25g |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95% | 0.25g |
$383.0 | 2023-10-28 | |
| Enamine | EN300-100071-0.5g |
3-[3-(1-methoxyethyl)-1,2,4-oxadiazol-5-yl]propanoic acid |
1376269-03-2 | 95% | 0.5g |
$601.0 | 2023-10-28 |
3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid
3-(1-Methoxyethyl)-1,2,4-Oxadiazol-5-ylpropanoic Acid: A Comprehensive Overview
The compound with CAS No. 1376269-03-2, commonly referred to as 3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the oxadiazole family, a class of heterocyclic compounds known for their versatile applications in drug design and material science. The oxadiazole ring in this molecule contributes to its unique electronic properties, making it a valuable component in various chemical and biological systems.
Recent studies have highlighted the potential of 3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid as a promising candidate in the development of new pharmaceutical agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes responsible for antibiotic resistance in bacteria. The methoxyethyl group attached to the oxadiazole ring enhances the compound's ability to coordinate with metal ions, thereby improving its inhibitory activity.
In addition to its pharmacological applications, this compound has also been investigated for its role in organic synthesis. The propanoic acid moiety at the core of the molecule serves as a versatile platform for further functionalization. Scientists have utilized this structure to develop new methodologies for constructing complex molecules with high precision. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of enantiomerically enriched derivatives of this compound, opening new avenues for stereochemistry research.
The synthesis of 3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization to introduce the methoxyethyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.
From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in natural ecosystems. This property is particularly important for compounds intended for use in agriculture or pharmaceuticals, where environmental safety is a critical concern.
Looking ahead, the future of 3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid lies in its continued exploration across diverse fields. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound, particularly in areas such as enzyme inhibition and drug delivery systems. Furthermore, advancements in computational chemistry are likely to provide deeper insights into its molecular interactions at an atomic level.
In conclusion, 3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, it stands poised to play a pivotal role in shaping future innovations in science and technology.
1376269-03-2 (3-3-(1-methoxyethyl)-1,2,4-oxadiazol-5-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)